molecular formula C11H7NO3 B8327838 3-Cyano-5-ethynyl-4-methoxybenzoic acid

3-Cyano-5-ethynyl-4-methoxybenzoic acid

Cat. No.: B8327838
M. Wt: 201.18 g/mol
InChI Key: WHDCFCUXUVABMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyano-5-ethynyl-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H7NO3 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H7NO3

Molecular Weight

201.18 g/mol

IUPAC Name

3-cyano-5-ethynyl-4-methoxybenzoic acid

InChI

InChI=1S/C11H7NO3/c1-3-7-4-8(11(13)14)5-9(6-12)10(7)15-2/h1,4-5H,2H3,(H,13,14)

InChI Key

WHDCFCUXUVABMI-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1C#N)C(=O)O)C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-cyano-5-ethynyl-4-methoxybenzoate (640 mg) was dissolved in tetrahydrofuran (6 mL) and water (3 mL), and lithium hydroxide monohydrate (495 mg) was added to the solution, and then the mixture was stirred at room temperature for 3 hours. The solvent was distilled off under reduced pressure and 1N hydrochloric acid was added, and then the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain the title compound (610 mg) as a brown crystal.
Quantity
640 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
495 mg
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
solvent
Reaction Step Two

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